Cas no 72654-84-3 (Pregn-4-en-20-one,3,6-dihydroxy-, (3b,6b)- (9CI))

• Product Name: Pregn-4-en-20-one,3,6-dihydroxy-, (3b,6b)- (9CI)
• CAS No: 72654-84-3
• MF: C₂₁H₃₂O₃
• MW: 332.476986885071
• CID: 577954
• PubChem ID: 303598
• Update Time: 2025-04-19

Pregn-4-en-20-one,3,6-dihydroxy-, (3b,6b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-en-20-one,3,6-dihydroxy-, (3b,6b)- (9CI)
• 1-(3,6-dihydroxy-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)ethanone
• 3,6-Dihydroxypregn-4-en-20-one
• AC1L7339
• NSC192725
• DTXSID40307560
• 72654-84-3
• NSC-192725

• Inchi： 1S/C21H32O3/c1-12(22)15-4-5-16-14-11-19(24)18-10-13(23)6-8-21(18,3)17(14)7-9-20(15,16)2/h10,13-17,19,23-24H,4-9,11H2,1-3H3
• InChI Key： GLOABMCTYJMDCJ-UHFFFAOYSA-N
• SMILES： OC1C2=CC(CCC2(C)C2CCC3(C)C(C(C)=O)CCC3C2C1)O

Computed Properties

• Exact Mass: 332.23526
• Monoisotopic Mass: 332.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53
• LogP: 3.48610